Cas no 505054-59-1 (Methyl {4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-ylthio}acetate)

Methyl {4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-ylthio}acetate is a specialized pyrimidine derivative featuring a trifluoromethyl group and a tert-butyl substituent, enhancing its reactivity and stability in synthetic applications. The thioether linkage and ester functionality make it a versatile intermediate in organic synthesis, particularly for constructing heterocyclic compounds. Its trifluoromethyl group contributes to increased lipophilicity and metabolic stability, which is advantageous in agrochemical and pharmaceutical research. The compound’s well-defined structure ensures consistent performance in nucleophilic substitution and cross-coupling reactions. Suitable for controlled functionalization, it serves as a key precursor in the development of advanced chemical entities with potential biological activity.

Methyl {4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-ylthio}acetate structure

505054-59-1 structure

Product Name:Methyl {4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-ylthio}acetate

CAS No:505054-59-1

MF:C₁₂H₁₅F₃N₂O₂S

MW:308.319912195206

MDL:MFCD02736942

CID:3076122

PubChem ID:777465

Update Time:2025-05-28

Methyl {4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-ylthio}acetate Chemical and Physical Properties

Names and Identifiers

- <br>(4-tert-Butyl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetic acid methyl ester
- CS-0208364
- methyl {[4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]thio}acetate
- MFCD02736942
- Methyl ([4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]thio)acetate
- STK341711
- Methyl 2-[[4-(1,1-dimethylethyl)-6-(trifluoromethyl)-2-pyrimidinyl]thio]acetate
- methyl 2-[4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetate
- Methyl2-((4-(tert-butyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetate
- SB58108
- METHYL [[4-TERT-BUTYL-6-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL]THIO]ACETATE
- DTXSID801135941
- methyl {[4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}acetate
- acetic acid, [[4-(1,1-dimethylethyl)-6-(trifluoromethyl)-2-pyrimidinyl]thio]-, methyl ester
- ALBB-009993
- H25469
- Methyl {[4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-yl]thio}acetate
- methyl 2-{[4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}acetate
- LS-03390
- BAS 03153349
- HMS1679O09
- Methyl 2-((4-(tert-butyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetate
- MHTYAVSXZWTVEI-UHFFFAOYSA-N
- 505054-59-1
- AKOS000557774
- Methyl {4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-ylthio}acetate
- MDL： MFCD02736942
- Inchi： 1S/C12H15F3N2O2S/c1-11(2,3)7-5-8(12(13,14)15)17-10(16-7)20-6-9(18)19-4/h5H,6H2,1-4H3
- InChI Key： MHTYAVSXZWTVEI-UHFFFAOYSA-N
- SMILES： S(CC(=O)OC)C1=NC(C(F)(F)F)=CC(C(C)(C)C)=N1

Computed Properties

Exact Mass: 308.08063339Da
Monoisotopic Mass: 308.08063339Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 345
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 77.4Å²

Methyl {4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-ylthio}acetate Pricemore >>

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TRC	M024175-250mg	Methyl {[4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-yl]thio}acetate	505054-59-1		250mg	$ 275.00	2022-06-04
TRC	M024175-500mg	Methyl {[4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-yl]thio}acetate	505054-59-1		500mg	$ 450.00	2022-06-04
TRC	M024175-1000mg	Methyl {[4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-yl]thio}acetate	505054-59-1		1g	$ 720.00	2022-06-04
Chemenu	CM521249-1g	Methyl 2-((4-(tert-butyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetate	505054-59-1	97%	1g	$264	2024-07-16
abcr	AB407468-500 mg	Methyl {[4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]thio}acetate	505054-59-1		500MG	€254.60	2022-03-02
abcr	AB407468-1 g	Methyl {[4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]thio}acetate; .	505054-59-1		1g	€322.50	2023-04-25
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1279034-250mg	Methyl ([4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]thio)acetate	505054-59-1	97%	250mg	￥1469.00	2024-05-11
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abcr	AB407468-1g	Methyl {[4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]thio}acetate; .	505054-59-1		1g	€317.00	2025-04-18